Cas no 2172225-74-8 (1-(5-chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(5-chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine
• CAS No: 2172225-74-8
• MF: C₉H₁₁ClFN₃
• MW: 215.655143976212
• CID: 6258547
• PubChem ID: 165507723
• Update Time: 2025-06-08

1-(5-chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine
• 2172225-74-8
• EN300-1281155
• [1-(5-chloro-3-fluoropyridin-2-yl)azetidin-2-yl]methanamine

• Inchi： 1S/C9H11ClFN3/c10-6-3-8(11)9(13-5-6)14-2-1-7(14)4-12/h3,5,7H,1-2,4,12H2
• InChI Key： CNQPXMZDBOVUOQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)N1CCC1CN

Computed Properties

• Exact Mass: 215.0625532g/mol
• Monoisotopic Mass: 215.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(5-chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine

Introduction to 1-(5-Chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2172225-74-8)

1-(5-Chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine, with the CAS number 2172225-74-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a chlorinated and fluorinated pyridine ring and an azetidine moiety. These structural elements contribute to its distinct chemical properties and biological activities.

The synthesis of 1-(5-Chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine typically involves a multi-step process, starting with the preparation of the 5-chloro-3-fluoropyridine derivative. This intermediate is then coupled with an azetidine derivative, followed by further functionalization to introduce the methanamine group. The synthetic route is carefully optimized to ensure high yields and purity, which are crucial for subsequent biological evaluations.

Recent studies have highlighted the potential of 1-(5-Chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. The compound has been shown to modulate specific receptors in the central nervous system (CNS), making it a promising candidate for conditions such as depression, anxiety, and neurodegenerative diseases.

In preclinical studies, 1-(5-Chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable distribution profile. These characteristics are essential for ensuring that the compound reaches its intended target sites in the body effectively. Additionally, the compound has shown low toxicity and good safety margins in animal models, which are critical factors for advancing it to clinical trials.

The mechanism of action of 1-(5-Chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine is believed to involve its interaction with specific neurotransmitter receptors. For instance, it has been reported to act as a partial agonist at certain serotonin receptors, which are known to play a key role in mood regulation and cognitive function. This selective receptor modulation may contribute to its therapeutic effects while minimizing side effects associated with broader receptor activation.

Beyond its potential in neurological disorders, 1-(5-Chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are thought to be mediated through its ability to modulate cytokine production and immune cell activation.

In the context of drug development, the synthesis and characterization of 1-(5-Chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine have been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's structure and purity, which are essential for ensuring its quality and consistency in pharmaceutical applications.

The future prospects for 1-(5-Chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological profile. Clinical trials are expected to provide more definitive data on its safety and efficacy in human subjects. Additionally, efforts are underway to develop novel formulations that enhance its delivery and bioavailability.

In conclusion, 1-(5-Chloro-3-fluoropyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2172225-74-8) represents a significant advancement in medicinal chemistry with potential applications in multiple therapeutic areas. Its unique structural features and favorable biological properties make it an exciting candidate for further research and development.